Cas no 117230-32-7 (Acetylsoyasaponin A2)

Acetylsoyasaponin A2 is a triterpenoid saponin derived from soybeans, characterized by its acetylated sugar moieties attached to the sapogenin backbone. This compound exhibits notable bioactivity, including anti-inflammatory, antioxidant, and potential cholesterol-lowering properties. Its acetyl groups enhance solubility and bioavailability compared to non-acetylated saponins, making it advantageous for research in metabolic and cardiovascular health. Acetylsoyasaponin A2 also demonstrates selective cytotoxicity against certain cancer cell lines, suggesting therapeutic potential. Analytical standards of this compound are highly pure (>95%), ensuring reliability for pharmacological and biochemical studies. Its structural specificity allows for precise investigation into saponin-mediated signaling pathways.

Acetylsoyasaponin A2 structure

Product Name:Acetylsoyasaponin A2

CAS No:117230-32-7

MF:C₆₁H₉₄O₂₈

MW:1275.3823

CID:202435

PubChem ID:14186191

Update Time:2025-07-02

Acetylsoyasaponin A2 Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranosiduronic acid, (3b,4b,21b,22b)-21,23-dihydroxy-22-[[3-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-a-L-arabinopyranosyl]oxy]olean-12-en-3-yl2-O-b-D-galactopyranosyl-
- SoyasaponinAf
- Acetylsoyasaponin A2
- Soyasaponin Af
- CS-0897091
- 117230-32-7
- HY-N12272
- beta-D-Glucopyranosiduronic acid, (3beta,4beta,21beta,22beta)-21,23-dihydroxy-22-[[3-O-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)-alpha-L-arabinopyranosyl]oxy]olean-12-en-3-yl 2-O-beta-D-galactopyranosyl-
- DTXSID801317200
- 6-[[9-[3,5-dihydroxy-4-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-10-hydroxy-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4-dihydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid
- Inchi： 1S/C61H94O28/c1-25(64)78-23-33-44(80-26(2)65)47(81-27(3)66)48(82-28(4)67)55(84-33)86-43-31(68)22-79-52(42(43)74)89-50-49(75)56(5,6)20-30-29-12-13-35-58(8)16-15-36(59(9,24-63)34(58)14-17-61(35,11)60(29,10)19-18-57(30,50)7)85-54-46(40(72)39(71)45(87-54)51(76)77)88-53-41(73)38(70)37(69)32(21-62)83-53/h12,30-50,52-55,62-63,68-75H,13-24H2,1-11H3,(H,76,77)
- InChI Key： DOSMRIGRPILHCA-UHFFFAOYSA-N
- SMILES： O(C1([H])C([H])(C([H])(C([H])(C([H])(C(=O)O[H])O1)O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])C1([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C1(C([H])([H])[H])C([H])([H])O[H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C3(C([H])([H])[H])C([H])([H])C([H])([H])C4(C([H])([H])[H])C([H])(C([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C4([H])C3=C([H])C([H])([H])C12[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])([H])O1)O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])OC(C([H])([H])[H])=O)O1)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)O[H]

Computed Properties

Exact Mass: 1274.59316234g/mol
Monoisotopic Mass: 1274.59316234g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 11
Hydrogen Bond Acceptor Count: 28
Heavy Atom Count: 89
Rotatable Bond Count: 20
Complexity: 2620
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 30
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 419

Acetylsoyasaponin A2 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chengdu Biopurify Phytochemicals Ltd	BP4549-5mg	Soyasaponin Af	117230-32-7	98%	5mg	$420	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP4549-5mg	Soyasaponin Af	117230-32-7	98%	5mg	$420	2023-09-19